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Compound of Interest

Compound Name: 4-Fluoro-2-iodo-1-nitrobenzene

Cat. No.: B1319200

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Fluoro-2-iodo-1-nitrobenzene,
a key intermediate in organic synthesis. The document details its chemical and physical
properties, a standard synthesis protocol, reactivity, and safety information, presented for
practical application in research and development.

Core Chemical Data

The following tables summarize the key quantitative data for 4-Fluoro-2-iodo-1-nitrobenzene.

Identifier Value Source(s)

CAS Number 41860-64-4 [LIE2IEIASIeI 78I 0] (1 1]
[12][13][14][15]

Molecular Formula CeH3FINO:2 213B151171[14]

Molecular Weight 267.00 g/mol [2113151[7][10]

Purity >97% [2]

MDL Number MFCD16658618 [3][7]

PubChem ID 19361948 [3][14]
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Property Value Source(s)
Light yellow to brown powder
Appearance [3][4][11]
or lump
Melting Point 30 °C [BI41[71[10][11]
Boiling Point 148 °C at 20 mmHg [B14151[11]
Physical State Solid [7]

Synthesis Protocol

A general and reliable method for the synthesis of 4-Fluoro-2-iodo-1-nitrobenzene is through
the diazotization of 5-fluoro-2-nitroaniline followed by a Sandmeyer-type reaction with
potassium iodide.[5]

Experimental Procedure:

o Diazotization: Dissolve 5-fluoro-2-nitroaniline (1 equivalent) in 37% aqueous hydrochloric
acid at 0 °C. To this solution, slowly add an aqueous solution of sodium nitrite (1.05
equivalents) dropwise, maintaining the temperature at 0 °C. Stir the resulting reaction
mixture at this temperature for 1 hour.[5]

 lodination: To the diazonium salt solution, add an agueous solution of potassium iodide (1.1
equivalents) dropwise.[5]

o Reaction Completion and Workup: Allow the reaction mixture to stir at room temperature for
2 hours. After the reaction is complete, extract the product with ethyl acetate.[5]

 Purification: Wash the organic layer with a saturated saline solution and dry it over
anhydrous magnesium sulfate. The crude product can then be purified by flash column
chromatography to yield the final product, 2-iodo-4-fluoronitrobenzene.[5]
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Caption: Synthesis of 4-Fluoro-2-iodo-1-nitrobenzene.

Chemical Reactivity and Applications

4-Fluoro-2-iodo-1-nitrobenzene is a versatile building block in organic synthesis, primarily
due to the distinct reactivity of its functional groups.

o Electrophilic Aromatic Substitution: The nitro group is strongly electron-withdrawing, which
deactivates the benzene ring towards electrophilic attack.[10]

e Reduction: The nitro group can be readily reduced to an amine functionality using standard
reducing agents like tin(ll) chloride or iron in the presence of an acid.[10]

o Coupling Reactions: The presence of the iodine atom makes this compound an excellent
substrate for various cross-coupling reactions, such as Suzuki and Heck couplings, enabling
the formation of carbon-carbon bonds.[10]

Its applications are widespread in several areas of chemical research and industry:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of a variety
of pharmaceutical compounds.[3][10]

o Organic Synthesis: It is extensively used for the preparation of complex organic molecules.
[3][10]

o Material Science: This compound can be integrated into polymer systems to improve
properties like thermal stability and chemical resistance.[3][10]

o Analytical Chemistry: It can be employed as a reagent in various analytical methods.[3][10]

e Environmental Chemistry: It is studied to understand its environmental behavior and
degradation pathways.[3]

Safety and Handling

The following table summarizes the key safety information for 4-Fluoro-2-iodo-1-
nitrobenzene.
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Hazard Description Source(s)

Irritant. May be harmful if

ingested or inhaled. Irritating to
Acute Effects [1]

mucous membranes and the

upper respiratory tract.

o Strong oxidizing agents, strong
Incompatibilities ) [1]
acids, and strong bases.

Carbon monoxide, carbon
Hazardous Decomposition dioxide, nitrogen oxides, (6]
Products hydrogen fluoride, and

hydrogen iodide.

Handling Recommendations:
o Use in a well-ventilated area, preferably in a chemical fume hood.[1]
e Avoid breathing dust or vapor.[1]

e Avoid contact with skin and eyes. Wear appropriate personal protective equipment, including
safety goggles and chemical-resistant gloves.[1]

» Store in a cool, dry, and well-ventilated place in a tightly closed container.[1] This compound
is also noted to be light-sensitive.[7]
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Caption: General experimental workflow in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 4-Fluoro-2-iodo-1-nitrobenzene (CAS:
41860-64-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319200#4-fluoro-2-iodo-1-nitrobenzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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